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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983 Get Quote

Disclaimer: The following document is a template and should be adapted to reflect specific

experimental conditions and institutional safety guidelines. The information provided is based

on publicly available data for the chemical compound identified as Ravenine and is intended

for use by qualified researchers and laboratory personnel.

Introduction
Ravenine is a quinolinone alkaloid with the molecular formula C15H17NO2.[1] While its

biological activity and mechanism of action are not extensively characterized in publicly

available literature, its chemical structure suggests potential for interaction with various

biological systems. This document provides a standard operating procedure for the handling,

storage, and preliminary experimental use of Ravenine in a research setting.
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Property Value Source

Molecular Formula C15H17NO2 PubChem[1]

Molecular Weight 243.30 g/mol PubChem[1]

IUPAC Name
1-methyl-4-(3-methylbut-2-

enoxy)quinolin-2-one
PubChem[1]

Appearance Not specified (likely a solid) N/A

Solubility Insoluble in water. Safety Data Sheet[2]

Safety and Handling
Warning: The toxicological properties of Ravenine have not been thoroughly investigated.

Handle with caution and assume it is a hazardous substance.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form or preparing stock solutions.

First Aid Measures
If on Skin: Take off immediately all contaminated clothing. Rinse skin with water. If skin

irritation occurs, get medical attention.[2][3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical

attention if you feel unwell.[2][3]

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[3]
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Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of Ravenine for use in downstream

experiments.

Materials:

Ravenine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

1. Tare a sterile microcentrifuge tube on an analytical balance.

2. Carefully weigh the desired amount of Ravenine powder into the tube.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

4. Cap the tube tightly and vortex until the solid is completely dissolved.

5. Store the stock solution at -20°C or -80°C, protected from light.
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This protocol outlines a general workflow for testing the effect of Ravenine on cultured cells.

General Workflow for Cell-Based Assays with Ravenine
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Caption: A generalized workflow for conducting cell-based experiments with Ravenine.

Potential Mechanism of Action (Hypothetical)
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Given its quinolinone core, Ravenine might interact with signaling pathways involving kinases

or G-protein coupled receptors. Further research is required to elucidate its precise mechanism

of action.

Hypothetical Signaling Pathway for Ravenine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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